Cas no 952573-42-1 (9H-Fluoren-9-one-D4)

9H-Fluoren-9-one-D4 structure
9H-Fluoren-9-one-D4 structure
Product Name:9H-Fluoren-9-one-D4
CAS No:952573-42-1
MF:C13H8O
MW:184.226670265198
CID:827230
Update Time:2023-11-18

9H-Fluoren-9-one-D4 Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-9-one-D4
    • CID 134715399
    • Inchi: 1S/C13H8O/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8H/i1D,3D,5D,7D
    • InChI Key: YLQWCDOCJODRMT-DNZPNURCSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C([2H])=C([2H])C([2H])=C([2H])C=21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 222
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1
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